Cas no 1416808-92-8 ((3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde)
1416808-92-8 structure
Product Name:(3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde
CAS No:1416808-92-8
MF:C8H9ClO2
MW:172.608861684799
CID:6645480
PubChem ID:10986754
Update Time:2024-03-01
(3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- (3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde
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- MDL: MFCD01863678
- Inchi: 1S/C8H9ClO2/c9-8-6(4-10)2-1-3-7(8)5-11/h4-5,10H,1-3H2/b6-4+
- InChI Key: JWUQFQYYMGMPKE-GQCTYLIASA-N
- SMILES: ClC1=C(C=O)CCC/C/1=C\O
Computed Properties
- Exact Mass: 172.0291072g/mol
- Monoisotopic Mass: 172.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 37.3Ų
(3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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